Cas no 4041-09-2 (2,5-dimethylcyclopentan-1-one)

2,5-dimethylcyclopentan-1-one Properties

Names and Identifiers

• Cyclopentanone,2,5-dimethyl-
• 2,5-DiMethylcyclopentanone
• 2,5-Dimethyl-cyclopentanon
• Cyclopentanone,2,5-dimethyl
• Cyclopentanone,5-dimethyl
• 2,5-dimethylcyclopentan-1-one
• 2,5-Dimethyl-cyclopentanone
• 1.3-Dimethylcyclopentanon-2
• NSC-89710
• NSC 89710
• 2,5 -dimethylcyclopentanone
• F12414
• EN300-95220
• AKOS006280359
• DTXSID1021582
• 4041-09-2
• 2,5-DIMETHYLCYCLOPENTANONE(2,5-D2)
• Cyclopentanone, 2,5-dimethyl-
• NSC89710
• EINECS 223-731-9
• NS00049978
• Cyclopentanone,5-dimethyl-
• NCIOpen2_001377
• 2,5-dimethyl-cyclopentan-1-one
• 2,5-DIMETHYLCYCLOPENTANONE (2,5-D2)
• SCHEMBL2344673
• +Expand

• MDL： MFCD00039456
• InChIKey： MKLARKDYEBNZFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O/c1-5-3-4-6(2)7(5)8/h5-6H,3-4H2,1-2H3
• SMILES： CC1CCC(C)C1=O

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.088815002 g/mol
• Heavy Atom Count: 8
• Complexity: 95
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 112.17

Experimental Properties

• LogP: 1.62150
• PSA: 17.07000
• Refractive Index: 1.4310
• Boiling Point: 146.5°C (estimate)
• Density: 0.8820